Cas no 142929-12-2 (4,4'-Bipyridine, 3,3'-dimethoxy-)

4,4'-Bipyridine, 3,3'-dimethoxy- structure
142929-12-2 structure
Product Name:4,4'-Bipyridine, 3,3'-dimethoxy-
CAS No:142929-12-2
MF:C12H12N2O2
MW:216.235882759094
CID:5688229
Update Time:2023-09-27

4,4'-Bipyridine, 3,3'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Bipyridine, 3,3'-dimethoxy-
    • Inchi: 1S/C12H12N2O2/c1-15-11-7-13-5-3-9(11)10-4-6-14-8-12(10)16-2/h3-8H,1-2H3
    • InChI Key: ILPIAMZDMCXUOX-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C2C=CN=CC=2OC)=C1OC

Experimental Properties

  • Density: 1.143±0.06 g/cm3(Predicted)
  • Boiling Point: 286.9±35.0 °C(Predicted)
  • pka: 2.28±0.10(Predicted)

4,4'-Bipyridine, 3,3'-dimethoxy- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ,  Hexane ;  15 min, 0 °C
1.2 0 - 10 °C; 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Deprotonative Metalation of Methoxy-Substituted Arenes Using Lithium 2,2,6,6-Tetramethylpiperidide: Experimental and Computational Study
Akimoto, Gaku; Otsuka, Mai; Takita, Ryo ; Uchiyama, Masanobu ; Hedidi, Madani; et al, Journal of Organic Chemistry, 2018, 83(21), 13498-13506

4,4'-Bipyridine, 3,3'-dimethoxy- Raw materials

4,4'-Bipyridine, 3,3'-dimethoxy- Preparation Products

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